BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Z-D-Orn(boc)-OH

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Z-D-Orn(boc)-OH
CAS No.: 98264-52-9
Cat. No.: B556974

Get Quote

\ J

This guide provides a comprehensive overview of Na-Z-Nd-Boc-D-ornithine (Z-D-Orn(boc)-
OH), a crucial building block in peptide synthesis. It is intended for researchers, scientists, and
professionals in the field of drug development and peptide chemistry.

Chemical Identity and Structure

Z-D-Orn(boc)-OH is a derivative of the non-proteinogenic amino acid D-ornithine. It features
two key protecting groups: the benzyloxycarbonyl (Z) group at the alpha-amino position (Na)
and the tert-butyloxycarbonyl (Boc) group at the delta-amino position (Nd). This strategic
placement of orthogonal protecting groups allows for selective deprotection and controlled
peptide chain elongation.

The chemical formula for Z-D-Orn(boc)-OH is C18H26N206[1][2]. Its IUPAC name is (2R)-2-
{[(benzyloxy)carbonyllamino}-5-{[(tert-butoxy)carbonyllamino}pentanoic acid[1].
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Caption: Chemical structure of Z-D-Orn(boc)-OH.

Physicochemical Properties

A summary of the key quantitative data for Z-D-Orn(boc)-OH is presented below. This
information is critical for experimental design, including reaction stoichiometry and analytical

characterization.
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Property Value Source(s)

Chemical Formula C18H26N206 [1112]

Molecular Weight 366.41 g/mol [2][3]

CAS Number 98264-52-9 [1]14]
(2R)-5-[(2-methylpropan-2-

l)oxycarbonylamino]-2-

IUPAC Name Yhoxy Y ) ) [1]
(phenylmethoxycarbonylamino
)pentanoic acid

Purity >98.0% (by TLC) [2]
Nalpha-Z-Ndelta-Boc-D-

Synonyms ornithine, Na-Z-Nd-Boc-D- [1]
ornithine
RWQCKACYKKSOKK-

INChl Key [1]
CQSZACIVSA-N
CC(C)(C)OC(=O)NCccCC--

SMILES INVALID-LINK-- [1]

NC(=0)OCC1=CC=CC=C1

Application and Experimental Protocol

Z-D-Orn(boc)-OH is primarily utilized in Boc-chemistry for solid-phase peptide synthesis

(SPPS)[2]. The Z-group on the Na-terminus is stable to the acidic conditions used for Boc-

group removal (e.g., trifluoroacetic acid), while the N&-Boc group remains protected. This

allows for the incorporation of the D-ornithine residue into a peptide sequence with a free delta-

amino group for later modification or cyclization after final cleavage and Z-group removal.

This protocol outlines a standard cycle for coupling Z-D-Orn(boc)-OH to a growing peptide

chain on a solid support (e.g., PAM resin).

1. Resin Preparation and Deprotection:

o Swell the peptide-resin in a suitable solvent like dichloromethane (DCM).
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Remove the N-terminal Boc protecting group from the resin-bound peptide by treating it with
a solution of 25-50% trifluoroacetic acid (TFA) in DCM. The initial treatment is for 1-2
minutes, followed by a longer treatment of 20-30 minutes[5].

Wash the resin thoroughly with DCM, isopropanol, and N,N-dimethylformamide (DMF) to
remove residual TFA and byproducts[5].

. Neutralization:

Neutralize the resulting N-terminal ammonium trifluoroacetate salt on the resin. This is
achieved by washing the resin with a 5-10% solution of a non-nucleophilic base, such as
N,N-diisopropylethylamine (DIEA), in either DCM or DMF[5][6].

Wash the resin again with DMF to remove excess base[5].

. Amino Acid Activation and Coupling:

In a separate reaction vessel, dissolve Z-D-Orn(boc)-OH (2-4 equivalents relative to the
resin's substitution level) and a coupling agent like HBTU (2-4 equivalents) in DMF[5]. An
additive such as HOBt may also be included to suppress side reactions.

Add DIEA (4-8 equivalents) to the solution to facilitate the formation of the activated ester[5].

Add this pre-activated amino acid solution to the neutralized peptide-resin.

Allow the coupling reaction to proceed for 1-2 hours with agitation[5].

Monitor the completion of the reaction using a qualitative method, such as the Kaiser test[5].
A negative Kaiser test (resin beads remain colorless) indicates a complete reaction.

. Washing:

After the coupling is complete, wash the resin extensively with DMF and DCM to remove
excess reagents and byproducts. The peptide-resin is now ready for the next deprotection
and coupling cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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